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Compound of Interest

Compound Name: (R)-L 888607

Cat. No.: B15552401

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(R)-L 888607 is a potent and selective synthetic agonist for the Chemoattractant Receptor-

Homologous molecule expressed on Th2 cells (CRTH2), also known as the DP2 receptor. As a

CRTH2 agonist, (R)-L 888607 is a valuable tool for investigating the physiological and

pathological roles of the PGD2/CRTH2 signaling pathway, which is implicated in various

inflammatory and allergic diseases such as asthma and atopic dermatitis. These application

notes provide detailed protocols for the reconstitution, storage, and handling of (R)-L 888607 to

ensure its stability and optimal performance in research applications.

Physicochemical Properties and Storage
(R)-L 888607 is supplied as a solid powder. Proper storage and handling are critical to maintain

the compound's integrity.
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Property Value

Chemical Name
2-[(1S)-9-[(4-chlorophenyl)sulfanyl]-6-fluoro-

1H,2H,3H-benzo[b]pyrrolizin-1-yl]acetic acid

Molecular Formula C₁₉H₁₅ClFNO₂S

Molecular Weight 375.84 g/mol

Appearance Solid powder

Short-term Storage 0 - 4°C (days to weeks)

Long-term Storage -20°C or -80°C (months to years)

Shipping Condition
Shipped at ambient temperature. Stable for

several weeks during ordinary shipping.

Handling

Handle in a well-ventilated area, wearing

appropriate personal protective equipment

(PPE) such as gloves, lab coat, and eye

protection.

Reconstitution
Accurate reconstitution of (R)-L 888607 is essential for obtaining reliable and reproducible

experimental results. The choice of solvent and the final concentration of the stock solution

should be appropriate for the intended application.

Solubility Data
(R)-L 888607 is sparingly soluble in aqueous solutions and requires an organic solvent for

initial reconstitution.
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Solvent Solubility Notes

DMSO

≥ 6 mg/mL (up to 150 mg/mL

reported by some suppliers)[1]

[2][3][4][5][6]

Ultrasonic agitation may be

required for complete

dissolution.[1][2][3][4]

Water
< 0.1 mg/mL (practically

insoluble)[1]

Not recommended for

preparing stock solutions.

Protocol for Preparing a 10 mM DMSO Stock Solution
Preparation: Equilibrate the vial of (R)-L 888607 powder to room temperature before opening

to prevent moisture condensation.

Calculation: To prepare a 10 mM stock solution, calculate the required volume of DMSO. For

example, to reconstitute 1 mg of (R)-L 888607 (MW: 375.84 g/mol ):

Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Molarity (mol/L)

Volume (µL) = (0.001 g / 375.84 g/mol ) / 0.010 mol/L * 1,000,000 µL/L ≈ 266.07 µL

Reconstitution: Add the calculated volume of high-purity, anhydrous DMSO to the vial.

Dissolution: Cap the vial tightly and vortex thoroughly. If necessary, sonicate the solution in a

water bath for a few minutes to ensure complete dissolution.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots at -20°C or -80°C.

Experimental Protocols
(R)-L 888607, as a CRTH2 agonist, can be utilized in a variety of in vitro and in vivo

experimental models to study the effects of CRTH2 activation. Below is a representative

protocol for an in vitro chemotaxis assay.

In Vitro Chemotaxis Assay
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This protocol describes a method to assess the chemotactic response of eosinophils to (R)-L
888607.

Materials:

(R)-L 888607 stock solution (10 mM in DMSO)

Isolated human eosinophils

Chemotaxis buffer (e.g., HBSS with 0.1% BSA)

Chemotaxis chamber (e.g., Boyden chamber with a 5 µm pore size polycarbonate

membrane)

37°C, 5% CO₂ incubator

Procedure:

Cell Preparation: Isolate human eosinophils from peripheral blood using standard laboratory

methods (e.g., negative selection). Resuspend the cells in chemotaxis buffer at a

concentration of 1 x 10⁶ cells/mL.

Preparation of (R)-L 888607 Dilutions: Prepare serial dilutions of (R)-L 888607 in chemotaxis

buffer from the DMSO stock solution. A typical concentration range to test would be from 0.1

nM to 100 nM. Ensure the final DMSO concentration is consistent across all conditions and

does not exceed 0.1% to avoid solvent-induced toxicity. A vehicle control (chemotaxis buffer

with the same final concentration of DMSO) should be included.

Assay Setup:

Add the diluted (R)-L 888607 or vehicle control to the lower wells of the chemotaxis

chamber.

Place the polycarbonate membrane over the lower wells.

Add the eosinophil suspension to the upper wells of the chamber.

Incubation: Incubate the chemotaxis chamber at 37°C in a 5% CO₂ incubator for 1-2 hours.
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Analysis: After incubation, remove the membrane. Fix and stain the migrated cells on the

lower side of the membrane. Count the number of migrated cells in several high-power fields

using a microscope.

Signaling Pathway and Workflow Diagrams
CRTH2 Signaling Pathway
Activation of the CRTH2 receptor by agonists such as (R)-L 888607 initiates a signaling

cascade through a Gαi protein. This leads to the inhibition of adenylyl cyclase, a decrease in

intracellular cAMP levels, and the activation of phospholipase Cβ (PLCβ). PLCβ then

hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and

diacylglycerol (DAG). IP3 triggers the release of calcium from intracellular stores, leading to

various cellular responses, including chemotaxis and cell activation.

Cell Membrane

Cytosol

(R)-L 888607 CRTH2 Receptor
Binds to

Gαi/βγ
Activates

Adenylyl CyclaseInhibits

PLCβ
Activates

cAMP

IP3

ATP

PIP2

Ca²⁺ Mobilization Cellular Response
(e.g., Chemotaxis)

Click to download full resolution via product page

CRTH2 Receptor Signaling Pathway

Experimental Workflow for Reconstitution and Use
The following diagram outlines the general workflow from receiving the solid compound to its

use in a cell-based assay.
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Reconstitution and Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15552401?utm_src=pdf-custom-synthesis#bc-rfq
https://gen.store/l-888607-racemate/
https://www.medchemexpress.com/L_888607_Racemate.html?locale=es-ES
https://www.medchemexpress.com/L_888607.html
https://gentaur.it/medchemexpress/l-888607-prodotto-5567666
https://www.fishersci.fr/shop/products/l-888607-racemate-medchemexpress-5/16493066
https://www.fishersci.fr/shop/products/l-888607-racemate-medchemexpress-5/16493066
http://yqgx.tsinghua.edu.cn/ueditor/jsp/uploadfiles/20200510/1589088589500059923.xlsx
https://www.benchchem.com/product/b15552401/docs#application-notes-and-protocols-for-r-l-888607
https://www.benchchem.com/product/b15552401/docs#application-notes-and-protocols-for-r-l-888607
https://www.benchchem.com/product/b15552401/docs#application-notes-and-protocols-for-r-l-888607
https://www.benchchem.com/product/b15552401/docs#application-notes-and-protocols-for-r-l-888607
https://www.benchchem.com/product/b15552401?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552401?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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